1-Benzyl 4-methyl 2-methylpiperidine-1,4-dicarboxylate

• CAS No.: 2055841-06-8
• Molecular Formula: C16H21NO4
• Molecular Weight: 291.34 g/mol
• IUPAC Name: 1-O-benzyl 4-O-methyl 2-methylpiperidine-1,4-dicarboxylate
• InChI: InChI=1S/C16H21NO4/c1-12-10-14(15(18)20-2)8-9-17(12)16(19)21-11-13-6-4-3-5-7-13/h3-7,12,14H,8-11H2,1-2H3
• InChI Key: AVJWMDCTKNYGAV-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CCN1C(=O)OCC2=CC=CC=C2)C(=O)OC

Description

1-Benzyl 4-methyl 2-methylpiperidine-1,4-dicarboxylate (CAS: 138163-07-2) is a piperidine-based dicarboxylate ester featuring a benzyl group at the 1-position and a methyl ester at the 4-position, with an additional methyl substituent at the 2-position of the piperidine ring. Its molecular formula is inferred as C₁₆H₂₁NO₄ based on structural analogs and naming conventions.

Key physical properties include:

• Molecular weight: ~291.34 g/mol (calculated).
• Storage: Stable under dry conditions at 2–8°C .
• Safety: Limited toxicological data; standard precautions for handling esters (e.g., eye/skin protection) are recommended .

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional nuances of 1-benzyl 4-methyl 2-methylpiperidine-1,4-dicarboxylate are best understood by comparing it to analogs with modifications in ester groups, substitution patterns, or stereochemistry. Below is a detailed analysis supported by research findings:

Structural Analogs and Their Properties

Compound Name	CAS Number	Key Differences	Synthetic Applications	Biological Relevance	References
1-Benzyl 4-methyl 2-methylpiperidine-1,4-dicarboxylate	138163-07-2	Baseline compound; benzyl and methyl esters at 1- and 4-positions.	Intermediate for PROTACs and kinase inhibitors.	Potential role in oncogenic protein degradation.
Ethyl N-Cbz-4-piperidineacetate	80221-26-7	Ethyl ester at 4-position; acetyl substituent.	Alkylation reactions; peptide coupling.	Used in CNS drug candidates.
1-Benzyl 3-ethyl piperidine-1,3-dicarboxylate	310454-53-6	Ethyl ester at 3-position; altered substitution pattern.	Diastereoselective synthesis.	Explored in opioid receptor studies.
1-(tert-Butyl) 4-methyl 4-allylpiperidine-1,4-dicarboxylate	N/A	tert-Butyl ester at 1-position; allyl group at 4-position.	Cross-metathesis reactions.	RAS inhibitor precursor (e.g., Elironrasib).
(2R,4R)-1-tert-Butyl 4-methyl 2-methylpiperidine-1,4-dicarboxylate	1919888-02-0	Chiral (2R,4R) configuration; tert-butyl ester.	Asymmetric catalysis; chiral building block.	Critical for GLP-1 receptor agonists.

Functional and Reactivity Comparisons

• Ester Group Stability: Benzyl esters (target compound) are labile under hydrogenolysis, enabling selective deprotection . tert-Butyl esters (e.g., CAS 1919888-02-0) resist acidic conditions, enhancing stability during multi-step syntheses .
• Stereochemical Impact :
  • The (2R,4R) configuration in analogs improves binding affinity to targets like GLP-1 receptors, whereas racemic mixtures (target compound) may require resolution .
• Substituent Effects :
  • Allyl or chloropyridinyl groups (e.g., CAS 150109-49-2) introduce sites for further functionalization, broadening utility in drug discovery .